Cas no 10496-75-0 (2-Methoxy-5-nitrobenzonitrile)

• Product Name: 2-Methoxy-5-nitrobenzonitrile
• CAS No: 10496-75-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00035891
• CID: 199005
• PubChem ID: 82677
• Update Time: 2025-04-19

2-Methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitrobenzonitrile
• Benzonitrile,2-methoxy-5-nitro-
• 2-cyano-4-nitroanisole
• 2-Methoxy-5-nitro-benzonitril
• 2-methoxy-5-nitro-benzonitrile
• 3-cyano-4-methoxy-1-nitrobenzene
• 5-Nitro-2-methoxy-benzoesaeure-nitril
• Benzonitrile,2-methoxy-5-nitro
• EINECS 234-027-6
• Methylaether-5-nitro-salicylsaeure-nitril
• DTXSID00146876
• 2-methoxy-5-nitro-benzenecarbonitrile
• SB30379
• A801116
• SCHEMBL6865120
• CS-0012564
• LTYIIDMVVUWOGP-UHFFFAOYSA-N
• J-001299
• Benzonitrile, 2-methoxy-5-nitro-
• 10496-75-0
• 5-nitro-2-methoxybenzonitrile
• AKOS015941377
• AKOS000304696
• Y10515
• AM806847
• DS-13648
• MFCD00035891
• EN300-15567
• NS00023336
• DB-059225
• BBL015233
• STK262285
• ALBB-003710
• DTXCID2069367

• MDL： MFCD00035891
• Inchi： 1S/C8H6N2O3/c1-13-8-3-2-7(10(11)12)4-6(8)5-9/h2-4H,1H3
• InChI Key： LTYIIDMVVUWOGP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 339.0±27.0°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.563
• PSA: 78.84000
• LogP: 1.99828

2-Methoxy-5-nitrobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers